![molecular formula C29H33FN2O6 B049726 Elgodipine CAS No. 119413-55-7](/img/structure/B49726.png)
Elgodipine
Overview
Description
Elgodipine (IQB-875, CAS 119413-55-7) is a phenyldihydropyridine derivative that acts as a calcium channel antagonist . It was in clinical trials for the treatment of cardiovascular diseases, but its development has been discontinued . This compound has shown potential in reducing the incidence and severity of exercise-induced angina pectoris .
Molecular Structure Analysis
This compound has a molecular formula of C29H33FN2O6 and a molecular weight of 524.59 . The this compound molecule contains a total of 74 bonds, including 41 non-H bonds, 16 multiple bonds, 11 rotatable bonds, 4 double bonds, 12 aromatic bonds, 1 five-membered ring, 3 six-membered rings, 1 nine-membered ring, 2 esters (aliphatic), 1 secondary amine (aliphatic), 1 tertiary amine (aliphatic), and 2 ethers .Physical And Chemical Properties Analysis
This compound is a crystalline substance with a melting point of 194-195°C . It has a molecular weight of 524.58 and a molecular formula of C29H33FN2O6 .Scientific Research Applications
Lipolysis Enhancement in Adipocytes : Elgodipine potentiates the lipolytic effect of isoprenaline in rabbit adipocytes (García-Barrado, Sancho, Iglesias-Osma, & Moratinos, 2001).
Impact on Vascular Smooth Muscle Proliferation and Aorta Calcium Content : It reduces calcium content in the aorta and inhibits vascular smooth muscle proliferation (del Río, Ruiz, & Tejerina, 1997).
Anti-ischemic Properties and Cardiac Function Improvement : Oral this compound is a potent anti-ischemic agent, improving left ventricular systolic and diastolic function in chronic stable angina (Acharya et al., 1994).
Hypertension Treatment Potential : It induces dose-dependent bradycardia and decreases mean arterial pressure, suggesting potential benefits for severe hypertension accompanied by obstructive coronopathy (Valdivielso, Macías, & López-Novoa, 1997).
Cardiovascular Disorders and Mild Chronic Heart Failure : Increases cardiac output, decreases systemic vascular resistance, and may be useful in treating cardiovascular disorders and mild chronic heart failure (van Woerkens, Schotman, van der Giessen, & Verdouw, 1991).
Calcium Channel Inhibition : this compound inhibits both T- and L-type calcium channels in a concentration-dependent manner (Leprêtre et al., 1994).
Vasodilator Properties : It has potent vasodilator properties, inhibiting contractile responses induced by various stimuli in isolated blood vessels (Chulia, González, del Río, & Tejerina, 1995).
Mechanism of Action
Elgodipine acts as a calcium channel blocker, inhibiting both T- and L-type calcium channels in a concentration-dependent manner . It has been found to significantly reduce systemic vascular resistance, as well as systolic and diastolic blood pressure, while increasing cardiac output and stroke volume .
properties
IUPAC Name |
3-O-[2-[(4-fluorophenyl)methyl-methylamino]ethyl] 5-O-propan-2-yl 4-(1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H33FN2O6/c1-17(2)38-29(34)25-19(4)31-18(3)24(26(25)22-7-6-8-23-27(22)37-16-36-23)28(33)35-14-13-32(5)15-20-9-11-21(30)12-10-20/h6-12,17,26,31H,13-16H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGRIPYHIFXGCHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OC(C)C)C2=C3C(=CC=C2)OCO3)C(=O)OCCN(C)CC4=CC=C(C=C4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H33FN2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20922957 | |
Record name | 2-{[(4-Fluorophenyl)methyl](methyl)amino}ethyl propan-2-yl 4-(2H-1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20922957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
524.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
119413-55-7 | |
Record name | Elgodipine [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119413557 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-{[(4-Fluorophenyl)methyl](methyl)amino}ethyl propan-2-yl 4-(2H-1,3-benzodioxol-4-yl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20922957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ELGODIPINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3JI11Z5REF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.